![molecular formula C16H21N3 B6458329 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole CAS No. 2548982-66-5](/img/structure/B6458329.png)
4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole” can be inferred from its name. It likely contains a 1H-pyrazole ring substituted with a methyl group and a phenylethylazetidin-3-ylmethyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not available in the sources I found .Scientific Research Applications
4-MPA has been used in scientific research to study its pharmacological effects, biological activities, and potential therapeutic applications. It has been investigated in various laboratory experiments, such as cell culture and animal studies, to study its effects on cancer, inflammation, and microbial infections. In addition, 4-MPA has also been studied for its potential use as a drug delivery system, as it has been found to be able to penetrate cell membranes and cross the blood-brain barrier.
Mechanism of Action
The exact mechanism of action of 4-MPA is not yet fully understood. However, it has been suggested that 4-MPA is able to bind to and activate certain receptors, such as the PPARγ and NF-κB pathways, which are involved in the regulation of cell growth and inflammation. In addition, 4-MPA has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects
4-MPA has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of certain microorganisms. In addition, 4-MPA has also been found to have anti-oxidant and anti-apoptotic properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 4-MPA in laboratory experiments has several advantages and limitations. One advantage is that 4-MPA is relatively stable and can be easily synthesized in a laboratory setting. In addition, 4-MPA is also able to penetrate cell membranes and cross the blood-brain barrier, making it a useful tool for studying the pharmacological effects of drugs. However, one limitation of 4-MPA is that it is not very water soluble, which can make it difficult to use in certain experiments.
Future Directions
The potential therapeutic applications of 4-MPA are still being explored. Future research could focus on exploring its potential use as a drug delivery system, as well as its ability to target specific receptors and enzymes. In addition, further research could focus on the development of new methods for synthesizing 4-MPA, as well as the optimization of existing synthesis methods. Finally, further research could also focus on the development of new strategies for increasing the water solubility of 4-MPA, which would make it more useful in laboratory experiments.
Synthesis Methods
4-MPA can be synthesized by the reaction of 1-phenylethyl azetidine-3-carboxylic acid ethyl ester and 4-methylpyrazole-1-carboxylic acid in the presence of a catalytic amount of p-toluenesulfonic acid (PTSA) in anhydrous tetrahydrofuran (THF) at room temperature. The product is then purified by column chromatography and recrystallized from methanol.
properties
IUPAC Name |
4-methyl-1-[[1-(1-phenylethyl)azetidin-3-yl]methyl]pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3/c1-13-8-17-19(9-13)12-15-10-18(11-15)14(2)16-6-4-3-5-7-16/h3-9,14-15H,10-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDCAKHNUFDKYGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1)CC2CN(C2)C(C)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.